2-phenyl-N-2-pyrazinylbutanamide

• IUPAC Name: 2-phenyl-N-pyrazin-2-ylbutanamide
• InChI: InChI=1S/C14H15N3O/c1-2-12(11-6-4-3-5-7-11)14(18)17-13-10-15-8-9-16-13/h3-10,12H,2H2,1H3,(H,16,17,18)
• InChI Key: KPQAZGJNBJCNDV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=NC=CN=C2
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

2-phenyl-N-2-pyrazinylbutanamide, also known as PPBA, is a chemical compound that has been studied extensively for its potential use in scientific research. PPBA has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been the subject of much investigation. In

Mechanism of Action

The mechanism of action of 2-phenyl-N-2-pyrazinylbutanamide involves its ability to selectively inhibit T-type calcium channels. These channels are involved in a range of physiological processes, including neuronal firing, muscle contraction, and hormone secretion. By inhibiting these channels, 2-phenyl-N-2-pyrazinylbutanamide can modulate these processes and provide insights into their underlying mechanisms.
Biochemical and Physiological Effects
2-phenyl-N-2-pyrazinylbutanamide has been shown to have a range of biochemical and physiological effects. In addition to its ability to selectively inhibit T-type calcium channels, 2-phenyl-N-2-pyrazinylbutanamide has been shown to modulate the release of neurotransmitters, such as dopamine and norepinephrine. It has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 2-phenyl-N-2-pyrazinylbutanamide in lab experiments is its selectivity for T-type calcium channels. This allows researchers to investigate the role of these channels in various physiological processes with greater precision. However, one limitation of using 2-phenyl-N-2-pyrazinylbutanamide is its potential for off-target effects. While 2-phenyl-N-2-pyrazinylbutanamide has been shown to be selective for T-type calcium channels, it may also interact with other proteins and receptors in the cell, leading to unintended effects.

Future Directions

There are many future directions for research on 2-phenyl-N-2-pyrazinylbutanamide. One area of interest is its potential use as a therapeutic agent for various diseases, such as epilepsy and neuropathic pain. Additionally, researchers may investigate the role of T-type calcium channels in other physiological processes, such as cardiac function and insulin secretion. Finally, researchers may explore the development of new compounds that selectively target T-type calcium channels with even greater specificity and potency.
Conclusion
In conclusion, 2-phenyl-N-2-pyrazinylbutanamide is a chemical compound that has been studied extensively for its potential use in scientific research. Its ability to selectively inhibit T-type calcium channels has made it a valuable tool for investigating the role of these channels in various physiological processes. While there are limitations to its use, 2-phenyl-N-2-pyrazinylbutanamide has many potential applications in both basic and applied research. Future research on 2-phenyl-N-2-pyrazinylbutanamide and related compounds will likely yield new insights into the underlying mechanisms of cellular signaling and may lead to the development of new therapies for a range of diseases.

Scientific Research Applications

2-phenyl-N-2-pyrazinylbutanamide has been studied for its potential use in a range of scientific research applications. One area of interest is its potential as a tool for studying the role of calcium channels in cellular signaling. 2-phenyl-N-2-pyrazinylbutanamide has been shown to selectively inhibit a specific type of calcium channel, known as the T-type calcium channel, which is involved in a range of cellular processes. By selectively inhibiting this channel, researchers can investigate its role in various physiological processes.